2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C11H9F2N3O3S/c1-19-11-14-5-7(6-15-11)16-20(17,18)10-8(12)3-2-4-9(10)13/h2-6,16H,1H3
• InChI Key: FWRVJCHSIKNTIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)NS(=O)(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C11H9F2N3O3S
• Molecular Weight: 301.27 g/mol

Description

2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, also known as DMP 323, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonamide compounds that have been shown to exhibit potent biological activities.

Scientific Research Applications

Prevention of Subarachnoid Hemorrhage-Induced Cerebral Vasospasm

Research has explored the effectiveness of endothelin receptor antagonists, including compounds related to 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, in preventing cerebral vasospasm following subarachnoid hemorrhage (SAH). These studies highlight the potential of oral administration of these antagonists as specific treatments for vasospasm resulting from SAH in humans (Zuccarello et al., 1996).

PI3K Inhibitors for Treating Idiopathic Pulmonary Fibrosis

Another application involves the use of PI3K inhibitors, closely related to 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, for treating idiopathic pulmonary fibrosis and cough. These studies offer insights into the potential therapeutic benefits of these inhibitors, supported by in vitro data and ongoing clinical trials (Norman, 2014).

Antiproliferative Activity of Substituted Benzenesulfonamides

Further research has synthesized and evaluated the antiproliferative activity of various substituted benzenesulfonamides, including derivatives of 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, against a panel of tumor cell lines. These studies underscore the potential of these compounds as lead anticancer agents (Motavallizadeh et al., 2014).

Photosensitizers for Photodynamic Therapy

The development of new zinc phthalocyanines substituted with benzenesulfonamide derivatives, including those related to 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, has shown significant promise. These compounds exhibit high singlet oxygen quantum yields, making them potential candidates for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Selective 5-HT6 Receptor Antagonists

The compound SB-399885, structurally related to 2,6-difluoro-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide, has been identified as a potent, selective 5-HT6 receptor antagonist with cognitive-enhancing properties. Such findings indicate the therapeutic potential of these antagonists in cognitive disorders like Alzheimer's disease and schizophrenia (Hirst et al., 2006).